Tetraphthalimido-1,4-benzoquinone

• Molecular Formula: C38H16N4O10
• Molecular Weight: 688.6 g/mol
• IUPAC Name: 2-[2,4,5-tris(1,3-dioxoisoindol-2-yl)-3,6-dioxocyclohexa-1,4-dien-1-yl]isoindole-1,3-dione
• InChI: InChI=1S/C38H16N4O10/c43-29-25(39-31(45)17-9-1-2-10-18(17)32(39)46)26(40-33(47)19-11-3-4-12-20(19)34(40)48)30(44)28(42-37(51)23-15-7-8-16-24(23)38(42)52)27(29)41-35(49)21-13-5-6-14-22(21)36(41)50/h1-16H
• InChI Key: CLTIKMDOPPJCLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=C(C(=O)C(=C(C3=O)N4C(=O)C5=CC=CC=C5C4=O)N6C(=O)C7=CC=CC=C7C6=O)N8C(=O)C9=CC=CC=C9C8=O

Description

Tetraphthalimido-1,4-benzoquinone is a useful research compound. Its molecular formula is C38H16N4O10 and its molecular weight is 688.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of chloranil (10.00 g, 0.04 mole) and potassium phthalimide (30.00 g, 0.16 mole) in acetonitrile is refluxed overnight. The deep purple solution is allowed to cool and then filtered, yielding a tan solid. This solid is then boiled in approximately 200 ml of dimethylformamide for ten minutes. The hot DMF suspension is then filtered yielding a white thixotropic solid.